Cas no 606492-26-6 (3,4-Dihydroxy-3,4-dihydronaphthalen-1(2H)-one)

• Product name: 3,4-Dihydroxy-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 606492-26-6
• MF: C₁₀H₁₀O₃
• MW: 178.1846
• CID: 1056007
• PubChem ID: 53439501

3,4-Dihydroxy-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxy-3,4-dihydronaphthalen-1(2H)-one
• 3,4-Dihydroxy-3,4-dihydro-1(2H)-naphthalenone
• F93984
• 1220891-22-4
• 3,4-DIHYDROXY-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
• 3,4-Dihydro-3,4-dihydroxynaphthalen-1(2H)-one
• AKOS015999047
• 606492-26-6
• 1(2H)-Naphthalenone,3,4-dihydro-3,4-dihydroxy-,(3S,4S)-
• 1,2,3,4-tetrahydro-1,2-dihydroxy-4-oxonaphthalene

• Inchi： InChI=1S/C10H10O3/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h1-4,9-10,12-13H,5H2
• InChI Key： NOCQQUBFJURTDN-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)CC(C2O)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.5Ų